4-(4-Chlorophenyl)-2-(methylthio)-6-(propylamino)pyrimidine-5-carbonitrile

• Molecular Formula: C15H15ClN4S
• Molecular Weight: 318.8 g/mol
• IUPAC Name: 4-(4-chlorophenyl)-2-methylsulfanyl-6-(propylamino)pyrimidine-5-carbonitrile
• InChI: InChI=1S/C15H15ClN4S/c1-3-8-18-14-12(9-17)13(19-15(20-14)21-2)10-4-6-11(16)7-5-10/h4-7H,3,8H2,1-2H3,(H,18,19,20)
• InChI Key: TWOORTURRZOHKI-UHFFFAOYSA-N
• SMILES: CCCNC1=NC(=NC(=C1C#N)C2=CC=C(C=C2)Cl)SC

Description

4-(4-Chlorophenyl)-2-(methylthio)-6-(propylamino)pyrimidine-5-carbonitrile is a chemical compound that belongs to the pyrimidine class of organic molecules. It is commonly referred to as PD173074 and has been extensively studied for its potential applications in cancer research. The compound was first synthesized in the early 1990s and has since been used in numerous scientific studies to investigate its mechanism of action and potential therapeutic benefits.

Mechanism of Action

PD173074 works by binding to the ATP-binding pocket of FGFRs and preventing the activation of downstream signaling pathways. This leads to the inhibition of cell proliferation and induction of apoptosis in cancer cells. The compound has been shown to be highly selective for FGFRs and does not significantly affect the activity of other receptor tyrosine kinases.
Biochemical and Physiological Effects:
PD173074 has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer properties, the compound has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. This can have potential applications in the treatment of other diseases such as age-related macular degeneration and diabetic retinopathy.

Advantages and Limitations for Lab Experiments

One of the major advantages of PD173074 is its high selectivity for FGFRs. This makes it a valuable tool for studying the role of FGFRs in cancer and other diseases. However, the compound is not readily available for purchase and must be synthesized in a laboratory setting. Additionally, the synthesis process is complex and requires specialized equipment and expertise.

Future Directions

There are a number of potential future directions for research involving PD173074. One area of interest is the development of new analogs of the compound that may have improved efficacy or selectivity. Additionally, the compound may have potential applications in the treatment of other diseases beyond cancer, such as age-related macular degeneration and diabetic retinopathy. Further research is needed to fully understand the potential of PD173074 and its analogs in these areas.

Synthesis Methods

PD173074 can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process typically involves the use of specialized laboratory equipment and requires a high level of expertise in organic chemistry. The exact details of the synthesis process are beyond the scope of this paper, but it is important to note that the compound is not readily available for purchase and must be synthesized in a laboratory setting.

Scientific Research Applications

PD173074 has been extensively studied for its potential applications in cancer research. The compound has been shown to inhibit the activity of fibroblast growth factor receptors (FGFRs), which are proteins that play a critical role in the growth and proliferation of cancer cells. By inhibiting FGFR activity, PD173074 has been shown to induce cell death in cancer cells and prevent the growth and spread of tumors.